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Compound of Interest

Compound Name: NF 86l1

Cat. No.: B1167758

This technical support center provides troubleshooting guidance and frequently asked
guestions to help researchers, scientists, and drug development professionals improve the
accuracy of cable length measurements using the NF-861I series network cable testers.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during cable length measurements with
the NF-86I1.

FAQs
Q1: Why is the cable length measurement from my NF-86ll inaccurate?

Al: Inaccurate length measurements are most commonly due to an incorrect Velocity of
Propagation (Vp) setting for the specific cable being tested. Different cable types and even
different brands of the same cable type can have varying Vp values. To ensure accuracy, it is
crucial to calibrate the NF-8611 with a known length of the cable you intend to measure.[1][2]
Other factors that can contribute to inaccuracies include the physical condition of the cable
(e.g., kinks, damage) and improper connection to the tester.

Q2: What is Velocity of Propagation (Vp) and why is it important?

A2: The Velocity of Propagation (Vp), also known as the velocity factor, is the speed at which a
signal travels through a cable relative to the speed of light in a vacuum. It is a critical parameter
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for Time Domain Reflectometry (TDR), the technology used by the NF-8611 to measure cable
length. The tester sends a pulse down the cable and measures the time it takes for the
reflection to return. An accurate Vp value is essential for the device to convert this time
measurement into an accurate distance measurement.[1]

Q3: How often should | calibrate my NF-8611?

A3: You should perform a calibration whenever you switch to a different type or brand of cable.
The NF-86lI can store multiple calibration profiles, allowing you to save settings for different
cables you frequently work with.

Q4: Can | measure the length of a cable that is connected to a switch or router?

A4: For length measurement, the far end of the cable should be disconnected from any
devices. The measurement should be performed with only the main tester unit connected to
one end of the cable.

Q5: Does the remote unit need to be connected for length measurement?

A5: No, the remote unit is not used for cable length measurement. It is primarily used for wire
mapping and continuity testing.

Experimental Protocols
Protocol for Calibrating the NF-8611 for Accurate Length Measurement

This protocol outlines the steps to calibrate your NF-8611 using a known length of a specific
cable. This process allows the device to determine and save the correct Velocity of Propagation
(Vp) for that cable type, significantly improving the accuracy of subsequent measurements.

Materials:
e NF-86Il1 Main Tester

o A sample of the cable to be tested with a precisely known length (a minimum of 10 meters is
recommended for better accuracy).

Procedure:
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Prepare the Sample Cable:

o Obtain a sample of the exact cable type you intend to measure.

o Carefully measure its physical length using a reliable tape measure. For best results, the
cable should be uncoiled and laid out straight to avoid measurement errors.

o Record this known length.

Access the Calibration Function:

o Power on the NF-86I1 main tester.

o From the main menu, navigate to the "Length" measurement function and press "OK".

o Within the length measurement menu, select the "Calibration™ option.[3]

Perform the Calibration:

[e]

Connect one end of the known length of cable to the "MAIN" RJ45 port on the NF-86lI
tester. Ensure the other end of the cable is not connected to anything.

o The device will prompt you to enter the actual length of the connected cable.

o Use the device's keypad to input the previously measured length of your sample cable.

o Initiate the calibration test as prompted on the screen. The tester will send a signal through
the cable and calculate the Vp based on the time it takes for the signal to reflect from the
open end and the known length you provided.

Save the Calibration Data:

o Once the calibration is complete, the device will display the calculated Vp.

o You will have the option to save this calibration data to one of the available memory slots.

o Itis recommended to save the calibration with a recognizable name if the device allows, or
make a note of which memory slot corresponds to which cable type.
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 Verify the Calibration:
o After saving, disconnect the sample cable.

o To verify, reconnect the same sample cable and perform a standard length measurement,
ensuring you are using the newly saved calibration profile.

o The measured length should now be very close to the actual physical length of the cable.

Data Presentation

NF-86l11 Series Length Measurement Specifications

Parameter Value Unit Notes

Measurement Range 1-2000 meters

For cables longer than

Calibration Precision 2% (+/- 0.5m)
10m.[4]
Measurement For standard AMP,
o 3% (+/- 0.5m)
Precision CATS5E, 6E cables.[4]
Display Units meter, foot, yard User selectable.[4]

Mandatory Visualization

Troubleshooting Workflow for Inaccurate Length Measurements
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Start: Inaccurate Length Measurement

Are you measuring a new cable type or brand?
No
Is the cable properly connected to the 'MAIN' port?

—

Accurati l Inaccurate
End: Accurate Measurement End: Issue Persists. Contact technical support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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